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Compound of Interest

Compound Name: Spiculisporic acid

Cat. No.: B7765549

Introduction

Spiculisporic acid is a bioactive secondary metabolite produced by various fungi, notably from
the genera Penicillium and Talaromyces.[1] It is characterized as a dicarboxylic acid containing
a y-lactone ring and a long aliphatic chain.[2] The unique chemical structure of spiculisporic
acid contributes to its surfactant and antimicrobial properties, making it a compound of interest
for various applications, including in the pharmaceutical and cosmetic industries. Accurate
determination of its molecular weight is a fundamental step in its characterization and is crucial
for confirming its identity and purity in drug development and quality control processes. This
application note provides a detailed protocol for the determination of the molecular weight of
spiculisporic acid using Liquid Chromatography-Mass Spectrometry (LC-MS).

Principle

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio (m/z) of ionized molecules. For the analysis of organic acids like spiculisporic acid,
Electrospray lonization (ESI) is a commonly employed soft ionization technique that allows for
the ionization of the analyte directly from a liquid phase with minimal fragmentation.[3] In
negative ion mode, spiculisporic acid readily loses a proton to form the deprotonated
molecule [M-H]~. By accurately measuring the m/z of this ion, the molecular weight of the
neutral molecule can be determined with high precision.

Materials and Methods
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Reagents and Materials

o Spiculisporic acid standard (purity 295%)

LC-MS grade methanol

LC-MS grade water

LC-MS grade formic acid

0.22 um syringe filters

Instrumentation

e High-Performance Liquid Chromatography (HPLC) system

e Mass spectrometer equipped with an Electrospray lonization (ESI) source (e.g., a single
quadrupole or a high-resolution mass spectrometer like a Q-TOF or Orbitrap)

Sample Preparation

e Prepare a stock solution of spiculisporic acid at a concentration of 1 mg/mL in methanol.

o From the stock solution, prepare a working solution of 10 pg/mL by diluting with a 50:50 (v/v)
mixture of methanol and water.

« Filter the working solution through a 0.22 um syringe filter prior to injection into the LC-MS
system.

LC-MS Parameters
Liquid Chromatography (LC) Conditions:

e Column: A reversed-phase C18 column is suitable for separating spiculisporic acid from
potential impurities.

¢ Mobile Phase A: Water with 0.1% formic acid

¢ Mobile Phase B: Methanol with 0.1% formic acid
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o Gradient: A gradient elution can be optimized, for example, starting with 50% B and
increasing to 95% B over 10 minutes.

e Flow Rate: 0.5 mL/min
e Injection Volume: 5 pL

Mass Spectrometry (MS) Conditions:

lonization Mode: Electrospray lonization (ESI), Negative
e Capillary Voltage: 3.5 kV

o Cone Voltage: 30 V

e Source Temperature: 120 °C

o Desolvation Temperature: 350 °C

» Desolvation Gas Flow: 600 L/hr

e Scan Range: m/z 100 - 500

Results and Discussion

The mass spectrum of spiculisporic acid obtained in negative ESI mode is expected to show
a prominent peak corresponding to the deprotonated molecule [M-H]~. The theoretical
monoisotopic mass of spiculisporic acid (C17H2s80s) is 328.1886 Da.[4][5] Therefore, the
expected m/z value for the [M-H]~ ion is approximately 327.1813. Experimental data from LC-
MS analysis has confirmed the detection of the [M-H]~ precursor ion at an m/z of 327.1813.[4]

The table below summarizes the expected and observed m/z values for spiculisporic acid
and its different forms.
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Theoretical
Compound Molecular . .
Monoisotopic Observed lon Observed m/z
Name Formula
Mass (Da)
Spiculisporic
_ C17H2806 328.1886[4][5] [M-H]~ 327.1813[4]
Acid
Spiculisporic
) C16H2606 314.1729[6] [M-H]~ 313.1651
Acid G
Spiculisporic
_ C1oH3008 386.1941[7] [M-H]- 385.1863
Acid E

The high resolution and accuracy of modern mass spectrometers allow for the confident
identification of spiculisporic acid based on its exact mass. In positive ion mode, adducts
such as [M+H]*, [M+Na]*, or [M+NHa4]* may also be observed, providing further confirmation of
the molecular weight.

Conclusion

This application note outlines a straightforward and reliable LC-MS method for the
determination of the molecular weight of spiculisporic acid. The use of electrospray ionization
in negative mode provides a clear and easily interpretable mass spectrum dominated by the
deprotonated molecular ion. This method is suitable for routine analysis in research,
development, and quality control settings to confirm the identity and purity of spiculisporic
acid.

Diagrams

Click to download full resolution via product page
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Caption: Experimental workflow for spiculisporic acid molecular weight determination by LC-
MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7765549?utm_src=pdf-body
https://www.benchchem.com/product/b7765549?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Spiculisporic_acid
https://www.medchemexpress.com/spiculisporic-acid.html
https://pubmed.ncbi.nlm.nih.gov/12661021/
https://pubmed.ncbi.nlm.nih.gov/12661021/
https://pubmed.ncbi.nlm.nih.gov/12661021/
https://pubchem.ncbi.nlm.nih.gov/compound/Spiculisporic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991155/
https://pubchem.ncbi.nlm.nih.gov/compound/156581157
https://pubchem.ncbi.nlm.nih.gov/compound/156581157
https://pubchem.ncbi.nlm.nih.gov/compound/Spiculisporic-acid-E
https://pubchem.ncbi.nlm.nih.gov/compound/Spiculisporic-acid-E
https://www.benchchem.com/product/b7765549#mass-spectrometry-for-spiculisporic-acid-molecular-weight-determination
https://www.benchchem.com/product/b7765549#mass-spectrometry-for-spiculisporic-acid-molecular-weight-determination
https://www.benchchem.com/product/b7765549#mass-spectrometry-for-spiculisporic-acid-molecular-weight-determination
https://www.benchchem.com/product/b7765549#mass-spectrometry-for-spiculisporic-acid-molecular-weight-determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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